2-(Diethylamino)ethyl 2-furoate

• CAS No.: 10369-89-8
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-(diethylamino)ethyl furan-2-carboxylate
• InChI: InChI=1S/C11H17NO3/c1-3-12(4-2)7-9-15-11(13)10-6-5-8-14-10/h5-6,8H,3-4,7,9H2,1-2H3
• InChI Key: BAJNUCATVJHXMI-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)C1=CC=CO1

Description

2-(Diethylamino)ethyl 2-furoate is an organic compound featuring a diethylaminoethyl group linked to a 2-furoate ester. This combination suggests applications in pharmaceuticals, agrochemicals, or as a synthetic intermediate.

Comparison with Similar Compounds

Diethylaminoethyl Esters with Aromatic Carboxylates

Several compounds in share the diethylaminoethyl group but differ in ester substituents:

• 2-(Diethylamino)ethyl p-aminobenzoate: Features a para-aminobenzoate ester, which may confer UV-absorbing properties or local anesthetic activity akin to procaine derivatives.
• 2-(Diethylamino)ethyl methacrylate: Contains a polymerizable methacrylate group, suggesting use in resins or dental materials.

Key Differences :

• Reactivity : The 2-furoate ester in the target compound introduces a furan ring, enhancing electrophilicity compared to benzoate or methacrylate esters.
• Applications: Methacrylate derivatives are geared toward industrial polymers, whereas p-aminobenzoate esters may have biomedical relevance .

Phosphonothiolate Derivatives

describes Pinacolyl S-2-diisopropylaminoethyl ethylphosphonothiolate, which includes a phosphonothiolate group instead of a furoate ester. The diethylaminoethyl chain here is part of an organophosphorus structure, often associated with nerve agents or pesticides.

Key Differences :

• Toxicity and Reactivity: Phosphonothiolates are highly reactive with acetylcholinesterase, making them toxicologically distinct from the non-phosphorus 2-furoate ester.
• Structural Complexity: The phosphonothiolate group introduces chirality and hydrolytic instability absent in 2-furoate derivatives .

Phenolic and Aromatic Derivatives

highlights 2-((Dimethylamino)methyl)phenol, which replaces the ester with a phenolic hydroxyl group and a dimethylaminomethyl substituent.

Key Differences :

• Acidity and Solubility: The phenolic –OH group (pKa ~10) increases acidity compared to the neutral 2-furoate ester.
• Applications: Phenolic derivatives are common in disinfectants or chelating agents, diverging from ester-based applications .

Furoate Esters with Alternative Alcohol Moieties

details 2-Phenylethyl 2-Furoate, which substitutes the diethylaminoethyl group with a phenylethyl alcohol moiety.

Key Differences :

• Lipophilicity: The phenylethyl group enhances lipophilicity, making it suitable for fragrance or flavor applications (e.g., fruity or floral notes).
• Basicity: Unlike the diethylaminoethyl variant, this compound lacks a basic amino group, limiting solubility in acidic media .

Chloroacetamide and Phenylacetate Derivatives

• 2-Chloro-N-[2-(diethylamino)-2-(2-furyl)ethyl]acetamide (): Incorporates a chloroacetamide group, likely serving as a synthetic intermediate in pharmaceuticals. The chlorine atom increases electrophilicity, enabling nucleophilic substitution reactions.

Key Differences :

• Functional Group Reactivity : The chloroacetamide group offers distinct reactivity compared to the ester or phenylacetate groups.
• Biological Targets : Phenylacetate derivatives may target neurological pathways, whereas 2-furoate esters could focus on metabolic enzymes .

Data Table: Comparative Properties

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight	Key Applications
2-(Diethylamino)ethyl 2-furoate	C₁₁H₁₇NO₃	Diethylaminoethyl, 2-furoate	211.26 g/mol	Pharmaceuticals, synthesis
2-Phenylethyl 2-furoate	C₁₃H₁₂O₃	Phenylethyl, 2-furoate	216.23 g/mol	Fragrances, flavors
2-(Diethylamino)ethyl methacrylate	C₁₀H₁₇NO₂	Diethylaminoethyl, methacrylate	199.25 g/mol	Polymer resins
Pinacolyl S-2-diisopropylaminoethyl ethylphosphonothiolate	C₁₃H₂₉NO₂PS	Phosphonothiolate, diisopropylaminoethyl	318.40 g/mol	Pesticides, nerve agents
2-((Dimethylamino)methyl)phenol	C₉H₁₃NO	Phenol, dimethylaminomethyl	151.21 g/mol	Disinfectants, chelators

Research Findings and Implications

• Structural-Activity Relationships: The diethylaminoethyl group enhances solubility in acidic environments, favoring drug delivery systems, while aromatic esters (e.g., phenylethyl) prioritize sensory applications .
• Toxicity Profiles: Phosphonothiolate derivatives () exhibit acute toxicity, whereas furoate esters are likely safer for biomedical use.
• Synthetic Utility: Chloroacetamide and methacrylate variants () highlight the diethylaminoethyl group’s versatility in generating diverse intermediates.